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Compound of Interest

Compound Name: N20C hydrochloride

Cat. No.: B031472

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling N20C hydrochloride in a
laboratory setting. While N20C hydrochloride is not currently classified as a hazardous
substance, it is imperative to handle it with a high degree of caution, as the toxicological
properties have not been thoroughly investigated. This guidance is designed for researchers,
scientists, and drug development professionals to foster a safe and compliant laboratory
environment.

Personal Protective Equipment (PPE)

When handling any chemical of unknown toxicity, a comprehensive PPE strategy is crucial to
minimize exposure.[1][2][3] The following PPE is recommended for all procedures involving
N20C hydrochloride:

o Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
required when handling N20C hydrochloride in solid or solution form.[4][5] A face shield
should be worn in addition to goggles when there is a significant risk of splashing or aerosol
generation.[2][4][5]

e Hand Protection: Chemical-resistant gloves are mandatory.[2][5][6] Nitrile gloves are a
suitable choice for incidental contact. For prolonged handling or in the case of a spill, double-
gloving or using a more robust glove material is recommended. Always inspect gloves for
any signs of degradation or perforation before use.[3][6]
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e Body Protection: A standard laboratory coat should be worn at all times and must be fully
buttoned.[1][5] For procedures with a higher risk of contamination, a chemically resistant
apron over the lab coat is advised.[2]

o Footwear: Closed-toe and closed-heel shoes must be worn in the laboratory at all times.[4]

[6]

Operational Handling Plan

A systematic approach to handling N20C hydrochloride will further enhance safety and
minimize the risk of contamination.

o Engineering Controls: All weighing and solution preparation of N20C hydrochloride should
be conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.

[7]

e Personal Hygiene: Always wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[3][6] Avoid eating, drinking, or applying cosmetics in
the laboratory.[6][7]

» Transport: When moving N20C hydrochloride within the laboratory, use a secondary
container to mitigate the risk of spills.[3]

Disposal Plan

Proper disposal of chemical waste is critical for environmental protection and laboratory safety.

» Solid Waste: Dispose of solid N20C hydrochloride and any contaminated materials (e.g.,
weigh boats, contaminated gloves) in a clearly labeled, sealed container designated for non-
hazardous chemical waste.[9][10]

 Liquid Waste: Aqueous solutions of N20C hydrochloride should be collected in a dedicated,
labeled waste container. Do not pour chemical waste down the sink unless it is explicitly
permitted by your institution's environmental health and safety (EHS) office.[9][10][11]

o Empty Containers: Empty containers of N20C hydrochloride should be triple-rinsed with a
suitable solvent. The rinsate should be collected as chemical waste. After rinsing, the
container can be disposed of in the regular trash after defacing the label.[9][10]
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e Consult EHS: Always consult your institution's EHS guidelines for specific procedures on
chemical waste disposal.[11]

Quantitative Data Summary

Property Value
2-[(3,3-Diphenylpropyl)amino]acetamide

UPAC Name hy[c(irochIoI:ide P ]

Molecular Formula C17H20N20.HCI

Molecular Weight 304.82 g/mol

CAS Number 1177583-87-7

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling N20C
hydrochloride in a research laboratory setting.
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Caption: Workflow for Safe Handling of N20C Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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